Cas no 138904-35-5 (7-Amino-4,5-dihydro-5-oxo-pyrazolo1,5-apyrimidine-3-carbonitrile)

• Product Name: 7-Amino-4,5-dihydro-5-oxo-pyrazolo1,5-apyrimidine-3-carbonitrile
• CAS No: 138904-35-5
• MF: C₇H₅N₅O
• MW: 175.147499799728
• MDL: MFCD11040171
• CID: 96657
• PubChem ID: 136072572
• Update Time: 2025-04-18

7-Amino-4,5-dihydro-5-oxo-pyrazolo1,5-apyrimidine-3-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 7-amino-4,5-dihydro-5-oxo-Pyrazolo[1,5-a]pyrimidine-3-carbonitrile
• 7-Amino-4,5-dihydro-5-oxo-pyrazolo-[1,5-a]pyrimidine-3-carbonitrile
• Pyrazolo[1,5-a]pyrimidine-3-carbonitrile, 7-amino-4,5-dihydro-5-oxo-
• 7-amino-5-oxo-1H-pyrazolo[1,5-a]pyrimidine-3-carbonitrile
• 7-amino-5-oxo-4,5-dihydropyrazolo[1,5-a]pyrimidine-3-carbonitrile
• 7-Amino-5-oxo-1,5-dihydropyrazolo[1,5-a]pyrimidine-3-carbonitrile
• 138904-35-5
• A886176
• 7-amino-5-oxo-4H-pyrazolo[1,5-a]pyrimidine-3-carbonitrile
• AKOS017344591
• CS-0080345
• 7-amino-5-hydroxypyrazolo[1,5-a]pyrimidine-3-carbonitrile
• AKOS006307032
• AS-30760
• DTXSID10565953
• EN300-1129996
• 7-Amino-4,5-dihydro-5-oxo-pyrazolo1,5-apyrimidine-3-carbonitrile

• MDL： MFCD11040171
• Inchi： 1S/C7H5N5O/c8-2-4-3-10-12-5(9)1-6(13)11-7(4)12/h1,3H,9H2,(H,11,13)
• InChI Key： BNFWUAFRRYBCJX-UHFFFAOYSA-N
• SMILES： O=C1C=C(N)N2C(=C(C#N)C=N2)N1

Computed Properties

• Exact Mass: 175.04900
• Monoisotopic Mass: 175.04940980g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 327
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1
• Topological Polar Surface Area: 96.7Ų

Experimental Properties

• PSA: 99.97000
• LogP: 0.05768

7-Amino-4,5-dihydro-5-oxo-pyrazolo1,5-apyrimidine-3-carbonitrile Security Information

• Hazard Statement： H302-H315-H319-H332-H335